2-((3-(Benzofuran-2-yl)propyl)amino)-2-oxoethyl acetate

• IUPAC Name: [2-[3-(1-benzofuran-2-yl)propylamino]-2-oxoethyl] acetate
• InChI: InChI=1S/C15H17NO4/c1-11(17)19-10-15(18)16-8-4-6-13-9-12-5-2-3-7-14(12)20-13/h2-3,5,7,9H,4,6,8,10H2,1H3,(H,16,18)
• InChI Key: QENVXVCJLXDELQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)NCCCC1=CC2=CC=CC=C2O1
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

The compound “2-((3-(Benzofuran-2-yl)propyl)amino)-2-oxoethyl acetate” is a derivative of benzofuran. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling, which results in fewer side reactions and a high yield.

Molecular Structure Analysis

Benzofuran is a heterocyclic compound that has a benzene ring fused to a furan ring. This structure is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For example, benzofuran substituted chalcone compounds have been synthesized and characterized. These compounds are important in anticancer drug research.

Scientific Research Applications

Anti-Tumor Activity

. . A series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI). .

Antibacterial Activity

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Anti-Oxidative Activity

. This makes them potential candidates for the development of drugs to combat oxidative stress-related diseases.

Anti-Viral Activity

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Synthesis of Novel Heterocycles

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Potential Natural Drug Lead Compounds

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Future Directions

Given the diverse pharmacological activities of benzofuran derivatives, these compounds have attracted the attention of chemical and pharmaceutical researchers worldwide. Future research may focus on discovering new benzofuran derivatives with potent biological activities and developing efficient methods for their synthesis.